Cas no 181034-50-4 (1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI))

• Product Name: 1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI)
• CAS No: 181034-50-4
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 113596
• PubChem ID: 45115727
• Update Time: 2025-04-18

1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-, trans- (9CI)
• (4AS,9AS)-1-METHYL-2,3,4,4A,9,9A-HEXAHYDRO-1H-INDENO[1,2-B]PYRAZINE
• 1H-Indeno[1,2-b]pyrazine,2,3,4,4a,9,9a-hexahydro-1-methyl-,trans-(9CI)
• 181034-50-4

• Inchi： 1S/C12H16N2/c1-14-7-6-13-12-10-5-3-2-4-9(10)8-11(12)14/h2-5,11-13H,6-8H2,1H3/t11-,12-/m0/s1
• InChI Key： PYTAZDORQTXQBH-RYUDHWBXSA-N
• SMILES： N1(C)CCN[C@H]2C3C=CC=CC=3C[C@H]12

Computed Properties

• Exact Mass: 188.131
• Monoisotopic Mass: 188.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 1.2